Cas no 2171157-31-4 ((3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid)

• Product Name: (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid
• CAS No: 2171157-31-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6512435
• PubChem ID: 165534905
• Update Time: 2025-06-07

(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid
• EN300-1472432
• 2171157-31-4
• (3S)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}hexanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-8-18(15-25(31)32)28-24(30)16-27(13-7-14-27)29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m0/s1
• InChI Key： KTAKMWPTAIOXJA-SFHVURJKSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](CC(=O)O)CCC)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid

Introduction to (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic Acid (CAS No. 2171157-31-4)

(3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171157-31-4, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The detailed examination of this molecule not only highlights its structural intricacies but also underscores its significance in the development of novel therapeutic agents.

The molecular framework of (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid is characterized by a chiral center at the 3-position, which imparts stereoselectivity to the compound. This stereochemical feature is crucial in pharmaceutical applications, as it can significantly influence the compound's biological activity and pharmacokinetic behavior. The presence of a cyclobutylacetamide moiety further enhances the molecule's complexity, providing multiple sites for interaction with biological targets. Additionally, the incorporation of a fluorenylmethoxycarbonyl group (Fmoc) suggests potential applications in peptide synthesis and protease inhibition, areas where such functional groups are frequently utilized.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid and biological macromolecules. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, making it a promising candidate for drug development. For instance, research indicates that the fluorenylmethoxycarbonyl group may facilitate interactions with serine proteases, which are critical targets in various therapeutic areas, including cancer and inflammation.

The synthesis of (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the protection-deprotection of functional groups, stereocontrolled reactions to establish the chiral center, and the introduction of the fluorenylmethoxycarbonyl moiety. These synthetic strategies highlight the expertise required to produce such complex molecules and underscore the importance of advanced chemical techniques in pharmaceutical research.

In vitro studies have begun to explore the potential biological activities of (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid. Preliminary results suggest that the compound exhibits inhibitory effects on certain enzymes and may have therapeutic potential in treating various diseases. For example, its ability to interact with proteases has been linked to anti-inflammatory and anti-cancer properties. Furthermore, the chiral nature of the molecule may allow for the development of enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to racemic mixtures.

The role of computational tools in analyzing the structure-property relationships of (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound behaves in different environments. These studies have helped researchers predict its stability, solubility, and metabolic pathways, which are essential factors in drug design. By leveraging these computational methods, scientists can optimize the molecular structure for better pharmacological outcomes.

The future prospects for (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid in pharmaceutical research are vast. Ongoing studies aim to elucidate its mechanism of action and explore its potential as a lead compound for new drug candidates. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in translating this promising molecule into tangible therapeutic benefits. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, (3S)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid (CAS No. 2171157-31-4) exemplifies the cutting edge of pharmaceutical chemistry. Its intricate structure, coupled with its potential biological activities, makes it a compelling subject for further research. As advancements in synthetic methods and computational biology continue to accelerate, compounds like this one hold great promise for revolutionizing drug development and improving patient care.